Cas no 1806041-90-6 (3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine)

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, cyano, difluoromethyl, and fluoro substituents enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other functional group transformations. The electron-withdrawing nature of the substituents contributes to its stability and reactivity in selective modifications. This compound is particularly useful in the development of fluorinated heterocycles, which are critical in bioactive molecule design. Its high purity and well-defined structure ensure consistent performance in synthetic applications. Suitable for research and industrial use, it offers a reliable building block for advanced chemical synthesis.

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine structure

1806041-90-6 structure

Product Name:3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine

CAS No:1806041-90-6

MF:C₇H₂BrF₃N₂

MW:251.003390789032

CID:4859423

Update Time:2025-05-23

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine
- Inchi： 1S/C7H2BrF3N2/c8-3-1-4(9)6(7(10)11)13-5(3)2-12/h1,7H
- InChI Key： ASIJUSMMIZURLW-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 227
XLogP3: 2.4
Topological Polar Surface Area: 36.7

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062086-1g	3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine	1806041-90-6	97%	1g	$1,490.00	2022-04-01

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound CAS No 1806041-90-6, commonly referred to as 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6, which include a bromine atom, a cyano group, a fluorine atom, and a difluoromethyl group. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable compound in modern chemical research.

Recent studies have highlighted the potential of 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine in the development of novel agrochemicals. Researchers have found that this compound exhibits potent pesticidal activity against various agricultural pests. The presence of multiple electronegative groups (bromine, cyano, and fluorine) enhances the molecule's ability to interact with target enzymes in pests, leading to effective pest control. Furthermore, the difluoromethyl group adds additional stability to the molecule, ensuring its efficacy under varying environmental conditions.

In addition to its pesticidal applications, this compound has shown promise in the field of pharmaceutical chemistry. The pyridine ring structure is known for its ability to form hydrogen bonds and interact with biological targets such as proteins and enzymes. The substituents on the ring further modulate these interactions, making 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine a potential candidate for drug development. Recent research has explored its potential as an inhibitor of certain kinases involved in cancer progression.

The synthesis of CAS No 1806041-90-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of a pyridine derivative at position 3 and subsequent substitutions at positions 2 and 6 with cyano and difluoromethyl groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing production costs and enhancing yield.

From an environmental perspective, the stability and bioavailability of 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine have been extensively studied. Research indicates that this compound has low persistence in soil and water systems due to its susceptibility to microbial degradation. This makes it an environmentally friendly alternative to traditional agrochemicals that often persist in ecosystems for extended periods.

In conclusion, CAS No 1806041-90-6, or 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine, represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable compound for both agricultural and pharmaceutical applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in addressing global challenges in health and food security.